3/'-hydroxy-1,N(6)-benzetheno-2/'-deoxyadenosine 3/'-phosphate
3/'-hydroxy-1,N(6)-benzetheno-2/'-deoxyadenosine 3/'-phosphate
Brand Name:
Vulcanchem
CAS No.:
131759-78-9
VCID:
VC0140458
InChI:
InChI=1S/C16H16N5O7P/c22-5-12-11(28-29(24,25)26)4-13(27-12)21-6-17-14-15(21)18-7-20-10-2-1-8(23)3-9(10)19-16(14)20/h1-3,6-7,11-13,22-23H,4-5H2,(H2,24,25,26)/t11-,12+,13+/m0/s1
SMILES:
C1C(C(OC1N2C=NC3=C2N=CN4C3=NC5=C4C=CC(=C5)O)CO)OP(=O)(O)O
Molecular Formula:
C16H16N5O7P
Molecular Weight:
421.3 g/mol
3/'-hydroxy-1,N(6)-benzetheno-2/'-deoxyadenosine 3/'-phosphate
CAS No.: 131759-78-9
Main Products
VCID: VC0140458
Molecular Formula: C16H16N5O7P
Molecular Weight: 421.3 g/mol
| CAS No. | 131759-78-9 |
|---|---|
| Product Name | 3/'-hydroxy-1,N(6)-benzetheno-2/'-deoxyadenosine 3/'-phosphate |
| Molecular Formula | C16H16N5O7P |
| Molecular Weight | 421.3 g/mol |
| IUPAC Name | [(2R,3S,5R)-5-(9-hydroxybenzimidazolo[2,1-f]purin-3-yl)-2-(hydroxymethyl)oxolan-3-yl] dihydrogen phosphate |
| Standard InChI | InChI=1S/C16H16N5O7P/c22-5-12-11(28-29(24,25)26)4-13(27-12)21-6-17-14-15(21)18-7-20-10-2-1-8(23)3-9(10)19-16(14)20/h1-3,6-7,11-13,22-23H,4-5H2,(H2,24,25,26)/t11-,12+,13+/m0/s1 |
| Standard InChIKey | IMNFLUONUSPKDX-YNEHKIRRSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=NC3=C2N=CN4C3=NC5=C4C=CC(=C5)O)CO)OP(=O)(O)O |
| SMILES | C1C(C(OC1N2C=NC3=C2N=CN4C3=NC5=C4C=CC(=C5)O)CO)OP(=O)(O)O |
| Canonical SMILES | C1C(C(OC1N2C=NC3=C2N=CN4C3=NC5=C4C=CC(=C5)O)CO)OP(=O)(O)O |
| Synonyms | 3'-hydroxy-1,N(6)-benzetheno-2'-deoxyadenosine 3'-phosphate 3-HNFAP |
| PubChem Compound | 195691 |
| Last Modified | Nov 11 2021 |
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